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Compound of Interest

Compound Name: Calcium nitrite

Cat. No.: B077612 Get Quote

This technical guide provides a comprehensive overview of the aqueous solubility of calcium
nitrite (Ca(NO₂)₂), targeting researchers, scientists, and professionals in drug development.

The document details quantitative solubility data, experimental methodologies for its

determination, and logical frameworks for understanding its behavior in aqueous solutions.

Introduction
Calcium nitrite, an inorganic salt with the chemical formula Ca(NO₂)₂, is a white or slightly

yellowish, odorless powder at room temperature.[1] It is known for its high solubility in water, a

property that underpins its various industrial applications, including as an antifreeze agent and

a corrosion inhibitor for steel in concrete.[1][2] In the context of pharmaceutical and formulation

sciences, understanding the aqueous solubility of such a salt is critical for assessing its

potential in various formulations, for evaluating its interactions with other components, and for

predicting its behavior in aqueous environments.

Quantitative Solubility Data
The solubility of calcium nitrite in water is significantly dependent on temperature. The

available data for calcium nitrite tetrahydrate (Ca(NO₂)₂·4H₂O) is summarized in the table

below.
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Temperature (°C) Solubility ( g/100 mL of H₂O)

0 63.9[3][4]

20 84.5[3][4]

40 104[3][4]

60 134[3][4]

80 151[3][4]

100 166[3][4]

Note: The data pertains to the tetrahydrate form of calcium nitrite.

Additionally, a solubility of 98.2 g/100 mL at 20°C has been reported for the anhydrous form.[2]

In solutions also saturated with calcium hydroxide, the maximum concentration of calcium
nitrite is reported to be 20% by weight at 20°C and 22.5% at 30°C.[5]

Experimental Protocols for Solubility Determination
While specific, detailed experimental protocols for determining the solubility of calcium nitrite
were not found in the reviewed literature, a general and reliable method based on the

isothermal shake-flask technique can be employed. This method is a standard approach for

determining the equilibrium solubility of a solid in a liquid.

Objective: To determine the equilibrium solubility of calcium nitrite in water at a specific

temperature.

Materials:

Calcium nitrite (analytical grade)

Distilled or deionized water

Constant temperature water bath or incubator

Erlenmeyer flasks with stoppers
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Magnetic stirrer and stir bars

Analytical balance

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm)

Analytical instrumentation for determining nitrite concentration (e.g., UV-Vis

spectrophotometer, ion chromatograph).

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of calcium nitrite to a

series of Erlenmeyer flasks containing a known volume of distilled water. The excess solid is

crucial to ensure that equilibrium with the solid phase is achieved.

Equilibration: Place the stoppered flasks in a constant temperature water bath and agitate

them using a magnetic stirrer. The system should be allowed to equilibrate for a sufficient

period, which can range from 24 to 72 hours, to ensure that the concentration of the

dissolved solute reaches a constant value.

Phase Separation: Once equilibrium is reached, cease agitation and allow the undissolved

solid to settle. It is critical to maintain the temperature of the solution during this phase.

Sampling and Filtration: Carefully withdraw an aliquot of the clear supernatant using a pre-

warmed (or pre-cooled to the experimental temperature) pipette. Immediately filter the

sample using a syringe filter to remove any undissolved microparticles. This step must be

performed quickly to avoid temperature fluctuations that could alter the solubility.

Dilution and Analysis: Accurately dilute the filtered sample with a known volume of solvent

(water) to bring the concentration within the working range of the analytical method.

Quantification: Determine the concentration of nitrite ions in the diluted sample using a

validated analytical technique.
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Calculation: Calculate the original concentration of calcium nitrite in the saturated solution,

taking into account the dilution factor. This value represents the solubility of calcium nitrite
at the experimental temperature.

The following diagram illustrates the general workflow for this experimental protocol.

Preparation

Equilibration

Sampling & Analysis

Result

Add excess Ca(NO₂)₂ to H₂O

Agitate at constant temperature

Withdraw supernatant

Filter sample

Dilute sample

Quantify [NO₂⁻]

Calculate solubility
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Workflow for Experimental Solubility Determination

Factors Influencing Aqueous Solubility
The solubility of calcium nitrite in aqueous solutions is governed by several factors. The

logical relationships between these key factors are depicted in the diagram below.

Ca(NO₂)₂ Aqueous Solubility

Temperature Pressure

 (minor effect for solids)

Common Ion Effect Solvent Properties

Presence of Ca²⁺ ions Presence of NO₂⁻ ions

Click to download full resolution via product page

Factors Affecting Calcium Nitrite Solubility

Temperature: As indicated by the quantitative data, temperature is a primary factor

influencing the solubility of calcium nitrite. For this salt, solubility in water increases

significantly with rising temperature.

Common Ion Effect: The presence of other soluble salts containing either calcium (Ca²⁺) or

nitrite (NO₂⁻) ions will decrease the solubility of calcium nitrite due to the common ion

effect, which shifts the dissolution equilibrium towards the solid, undissolved state.

Solvent Properties: While this guide focuses on aqueous solutions, the polarity and other

physicochemical properties of the solvent will significantly impact solubility.

Pressure: For solid solutes like calcium nitrite, the effect of pressure on solubility is

generally negligible under standard conditions.
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Conclusion
Calcium nitrite exhibits high and temperature-dependent solubility in aqueous solutions. The

quantitative data and experimental methodologies presented in this guide provide a

foundational understanding for researchers and professionals. While no direct signaling

pathways involving calcium nitrite in a drug development context have been identified, its

physicochemical properties, particularly its solubility, are essential for any consideration of its

use in formulation science or related fields. The logical framework of influencing factors further

aids in predicting its behavior in more complex aqueous systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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